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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the synthesis of N-Benzoylanthranilate, also
known as N-Benzoylanthranilic acid, from its precursor, anthranilic acid. N-Benzoylanthranilic
acid and its derivatives are important intermediates in the synthesis of various pharmaceuticals
and heterocyclic compounds.[1][2] The primary method for this synthesis is the Schotten-
Baumann reaction, a reliable and widely used method for the acylation of amines.[3][4]

Reaction Overview and Mechanism

The synthesis of N-Benzoylanthranilic acid is achieved through the benzoylation of the amino
group of anthranilic acid using benzoyl chloride. This reaction is typically performed under
Schotten-Baumann conditions, which involve an aqueous basic environment.[3][5] The base,
commonly sodium hydroxide, serves two critical roles: it neutralizes the hydrochloric acid (HCI)
byproduct generated during the reaction and promotes the formation of the amide product.[5]

The mechanism proceeds in the following steps:

e Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the anthranilic acid's
amino group attacks the electrophilic carbonyl carbon of the benzoyl chloride.[6]

¢ Intermediate Formation: This attack forms a tetrahedral intermediate.
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o Deprotonation and Rearrangement: The hydroxide ion (OH~) from the base abstracts a
proton from the positively charged nitrogen atom. Subsequently, the intermediate collapses,
reforming the carbonyl double bond and expelling a chloride ion.[6][7]

e Product Formation: The final product, N-Benzoylanthranilic acid, is formed as a solid
precipitate, along with sodium chloride and water.

A potential side reaction is the cyclization of the N-Benzoylanthranilic acid intermediate to form
2-phenyl-4H-3,1-benzoxazin-4-one.[8][9] This can be influenced by the stoichiometry of the
reactants and the choice of base; for instance, using excess benzoyl chloride in pyridine can
favor the formation of the benzoxazinone.[8]
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Anthranilic Acid
(2-Aminobenzoic Acid)

Products

__________ = N-Benzoylanthranilic Acid
i
Catalyst &
Neutralizer

NaCl + H20
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1. Dissolve Anthranilic Acid
in 10% NaOH (aq)

i

2. Add Benzoyl Chloride
(Dropwise with Stirring)

i

3. Stir Vigorously
(15-20 min)

i

4. |solate Crude Product
(Vacuum Filtration)

i

5. Wash Solid
with Cold Water

'

6. Recrystallize
from Hot Ethanol

'

7. Dry Purified Crystals

i

8. Characterize Product
(Yield, MP, Spectroscopy)

i
-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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